Cas no 1416447-69-2 (7-((Benzyloxy)methyl)-3,4-dihydropyrrolo[1,2-a]pyrimidin-2(1H)-one)

• Product Name: 7-((Benzyloxy)methyl)-3,4-dihydropyrrolo[1,2-a]pyrimidin-2(1H)-one
• CAS No: 1416447-69-2
• MF: C₁₅H₁₆N₂O₂
• MW: 256.3
• CID: 2093461
• PubChem ID: 91800323
• Update Time: 2025-06-08

7-((Benzyloxy)methyl)-3,4-dihydropyrrolo[1,2-a]pyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 7-((Benzyloxy)methyl)-3,4-dihydropyrrolo[1,2-a]pyrimidin-2(1H)-one
• 7-(benzyloxymethyl)-3,4-dihydropyrrolo[1,2-a]pyrimidin-2(1H)-one
• AMBZ0436
• AM86064
• CID 91800323
• Pyrrolo[1,2-a]pyrimidin-2(1H)-one, 3,4-dihydro-7-[(phenylmethoxy)methyl]-
• 7-(phenylmethoxymethyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrimidin-2-one
• 1416447-69-2
• N10719

• MDL： MFCD23131249
• Inchi： 1S/C15H16N2O2/c18-15-6-7-17-9-13(8-14(17)16-15)11-19-10-12-4-2-1-3-5-12/h1-5,8-9H,6-7,10-11H2,(H,16,18)
• InChI Key： YVAUGJSJARZSPC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC1C=C2NC(CCN2C=1)=O

Computed Properties

• Exact Mass: 256.121177757g/mol
• Monoisotopic Mass: 256.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.3
• XLogP3: 1

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 465.2±45.0 °C(Predicted)
• pka: 15.62±0.20(Predicted)

7-((Benzyloxy)methyl)-3,4-dihydropyrrolo[1,2-a]pyrimidin-2(1H)-one Security Information

• Storage Condition：Sealed in dry,Room Temperature

Additional information on 7-((Benzyloxy)methyl)-3,4-dihydropyrrolo[1,2-a]pyrimidin-2(1H)-one

Introduction to 7-((Benzyloxy)methyl)-3,4-dihydropyrrolo[1,2-a]pyrimidin-2(1H)-one (CAS No. 1416447-69-2)

7-((Benzyloxy)methyl)-3,4-dihydropyrrolo[1,2-a]pyrimidin-2(1H)-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the pyrrolopyrimidine class, which is a well-known scaffold in medicinal chemistry for its role in developing biologically active molecules. The presence of both benzyloxy and methyl substituents in its structure contributes to its versatility, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 7-((Benzyloxy)methyl)-3,4-dihydropyrrolo[1,2-a]pyrimidin-2(1H)-one (CAS No. 1416447-69-2) consists of a fused ring system comprising a pyrrole ring and a pyrimidine ring. This fused system is flanked by various functional groups that can interact with biological targets, enhancing its potential as an pharmacophore. The benzyloxy group, in particular, is known for its ability to modulate the solubility and metabolic stability of molecules, while the methyl group can influence the electronic properties of the ring system.

In recent years, there has been a growing interest in pyrrolopyrimidine derivatives due to their reported activities against various diseases, including cancer and infectious disorders. The structural motif of 7-((Benzyloxy)methyl)-3,4-dihydropyrrolo[1,2-a]pyrimidin-2(1H)-one aligns well with this trend, as it combines elements that have been shown to exhibit biological activity. For instance, modifications at the 2-position of the pyrimidine ring have been associated with kinase inhibition, while the pyrrole moiety is often linked to anti-inflammatory properties.

Recent studies have highlighted the potential of 7-((Benzyloxy)methyl)-3,4-dihydropyrrolo[1,2-a]pyrimidin-2(1H)-one as a lead compound for developing novel therapeutic agents. Researchers have demonstrated its ability to interact with specific protein targets through computational modeling and experimental validation. These interactions suggest that the compound may possess inhibitory activity against enzymes involved in cell proliferation and survival pathways. Such findings are particularly relevant in the context of oncology research, where targeting these pathways has become a cornerstone of cancer therapy.

The synthesis of 7-((Benzyloxy)methyl)-3,4-dihydropyrrolo[1,2-a]pyrimidin-2(1H)-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the dihydropyrrolopyrimidine core through cyclization reactions. Subsequent functionalization steps introduce the benzyloxy and methyl groups at strategic positions on the ring system. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to enhance efficiency and selectivity during these transformations.

The pharmacological profile of 7-((Benzyloxy)methyl)-3,4-dihydropyrrolo[1,2-a]pyrimidin-2(1H)-one is being actively investigated in preclinical studies. Initial experiments have shown promising results in vitro, where the compound exhibits dose-dependent effects on target proteins. These effects are being further explored to understand their mechanistic basis and potential therapeutic implications. Additionally, pharmacokinetic studies are underway to assess the compound's absorption, distribution, metabolism, and excretion (ADME) properties.

The development of novel drug candidates relies heavily on structural optimization to improve potency and reduce side effects. In this regard, 7-((Benzyloxy)methyl)-3,4-dihydropyrrolo[1,2-a]pyrimidin-2(1H)-one serves as a valuable scaffold for generating analogs with enhanced biological activity. By systematically modifying substituents such as the benzyloxy and methyl groups or introducing additional functional moieties into the core structure, researchers can fine-tune the pharmacological properties of this compound class.

The role of computational chemistry in drug discovery cannot be overstated, especially when dealing with complex molecules like 7-((Benzyloxy)methyl)-3,4-dihydropyrrolo[1,2-a]pyrimidin-2(1H)-one . Molecular docking simulations have been used to predict binding affinities between this compound and its target proteins. These simulations provide critical insights into how different parts of the molecule interact with biological targets at an atomic level, guiding medicinal chemists in designing more effective derivatives.

As research progresses, 7-((Benzyloxy)methyl)-3,4-dihydropyrrolo[1,2-a]pyrimidin-2(1H)-one is expected to contribute significantly to our understanding of disease mechanisms and therapeutic strategies. Its unique structural features make it an attractive candidate for further exploration in both academic and industrial settings. Collaborative efforts between synthetic chemists, biologists, and clinicians will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.